![molecular formula C16H25NO B249920 N,N-bis(2-methylpropyl)-2-phenylacetamide](/img/structure/B249920.png)
N,N-bis(2-methylpropyl)-2-phenylacetamide
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Overview
Description
N,N-bis(2-methylpropyl)-2-phenylacetamide, also known as lidocaine, is a local anesthetic drug that is widely used in medical and dental procedures. It was first synthesized in 1943 by Löfgren and Lundqvist, and since then, it has become one of the most commonly used local anesthetics due to its effectiveness and safety.
Mechanism of Action
Lidocaine works by blocking sodium channels in nerve cells, which prevents the transmission of pain signals. This mechanism of action is what makes it an effective local anesthetic. Lidocaine also has an effect on potassium channels, which can lead to anti-inflammatory and antiarrhythmic effects.
Biochemical and Physiological Effects:
Lidocaine has been shown to have a number of biochemical and physiological effects. It can reduce inflammation by inhibiting the release of inflammatory cytokines. It can also reduce the risk of cardiac arrhythmias by blocking sodium channels in the heart. Lidocaine has also been shown to have antioxidant properties, which may be beneficial in certain disease states.
Advantages and Limitations for Lab Experiments
Lidocaine has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, which makes it easy to study. It is also relatively safe and has a low risk of side effects. However, N,N-bis(2-methylpropyl)-2-phenylacetamide does have some limitations. It can be difficult to control the dose and concentration of this compound, which can lead to variability in experimental results. Additionally, this compound can have off-target effects, which can complicate interpretation of experimental results.
Future Directions
There are several future directions for research on N,N-bis(2-methylpropyl)-2-phenylacetamide. One area of interest is the use of this compound in cancer research. Studies have shown that this compound can inhibit the growth of certain cancer cells, and further research in this area could lead to the development of new cancer treatments. Another area of interest is the development of new formulations of this compound that can be administered in different ways, such as transdermal patches or nasal sprays. This could increase the effectiveness and convenience of this compound as a local anesthetic. Finally, research on the off-target effects of this compound could lead to the development of new drugs with similar mechanisms of action but fewer side effects.
Synthesis Methods
The synthesis of N,N-bis(2-methylpropyl)-2-phenylacetamide involves the reaction of 2,6-dimethylaniline with α-bromo-2,6-dimethylacetophenone in the presence of sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
Lidocaine has been extensively studied in scientific research, particularly in the field of pharmacology. It has been shown to have a wide range of applications, including pain management, cardiac arrhythmia treatment, and anti-inflammatory effects. Lidocaine has also been used in cancer research, as it has been shown to inhibit the growth of certain cancer cells.
Properties
Molecular Formula |
C16H25NO |
---|---|
Molecular Weight |
247.38 g/mol |
IUPAC Name |
N,N-bis(2-methylpropyl)-2-phenylacetamide |
InChI |
InChI=1S/C16H25NO/c1-13(2)11-17(12-14(3)4)16(18)10-15-8-6-5-7-9-15/h5-9,13-14H,10-12H2,1-4H3 |
InChI Key |
JPRXLMCQXQWISP-UHFFFAOYSA-N |
SMILES |
CC(C)CN(CC(C)C)C(=O)CC1=CC=CC=C1 |
Canonical SMILES |
CC(C)CN(CC(C)C)C(=O)CC1=CC=CC=C1 |
Origin of Product |
United States |
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